Methyl 5-(5-Methyl-2-thienyl)isoxazole-3-carboxylate

• Molecular Formula: C10H9NO3S
• Molecular Weight: 223.25 g/mol
• IUPAC Name: methyl 5-(5-methylthiophen-2-yl)-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C10H9NO3S/c1-6-3-4-9(15-6)8-5-7(11-14-8)10(12)13-2/h3-5H,1-2H3
• InChI Key: IJWMEWYPOHBNIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C2=CC(=NO2)C(=O)OC

Description

The compound “MFCD32708606” is a chemical entity with unique properties and applications. It is known for its specific molecular structure and has been the subject of various scientific studies. This compound is utilized in different fields, including chemistry, biology, and medicine, due to its distinctive characteristics.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “MFCD32708606” involves multiple steps, starting with the selection of appropriate starting materials. The reaction conditions, such as temperature, pressure, and pH, are carefully controlled to ensure the desired product is obtained. Common synthetic routes include nucleophilic substitution, oxidation, and reduction reactions.

Industrial Production Methods

In industrial settings, the production of “MFCD32708606” is scaled up using large reactors and continuous flow systems. The process is optimized for efficiency and yield, with stringent quality control measures in place to ensure the purity of the final product. Industrial production often involves the use of catalysts to speed up the reactions and reduce energy consumption.

Chemical Reactions Analysis

Types of Reactions

“MFCD32708606” undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and alkylating agents.

Common Reagents and Conditions

The reactions involving “MFCD32708606” typically require specific reagents and conditions. For example, oxidation reactions may require acidic or basic conditions, while reduction reactions may require an inert atmosphere to prevent unwanted side reactions.

Major Products Formed

The major products formed from the reactions of “MFCD32708606” depend on the type of reaction and the reagents used. For example, oxidation reactions may produce carboxylic acids, while reduction reactions may produce alcohols.

Scientific Research Applications

“MFCD32708606” has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and as a standard in analytical chemistry.

Biology: It is used in biochemical assays and as a probe to study biological processes.

Medicine: It is investigated for its potential therapeutic effects and as a diagnostic tool.

Industry: It is used in the production of pharmaceuticals, agrochemicals, and other industrial products.

Mechanism of Action

The mechanism of action of “MFCD32708606” involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound exerts its effects by binding to these targets and modulating their activity. The pathways involved in its mechanism of action are complex and may include signal transduction, gene expression, and metabolic processes.